n-Octyl formate

• CAS No.: 112-32-3
• Product Name: n-Octyl formate
• Molecular Formula: C9H18O2
• Molecular Weight: 158.24 g/mol
• IUPAC Name: octyl formate
• Standard InChI: InChI=1S/C9H18O2/c1-2-3-4-5-6-7-8-11-9-10/h9H,2-8H2,1H3
• Standard InChIKey: AVBRYQRTMPHARE-UHFFFAOYSA-N
• SMILES: CCCCCCCCOC=O
• Canonical SMILES: CCCCCCCCOC=O
• Boiling Point: 198.8 °C
• Density: d 0.87; 0.869-0.874
• Melting Point: -39.1 °C; -39.1°C
• Physical Description: Liquid; colourless liquid with a fruity, rose-orange odou
• Description: Octyl formate, also known as octyl methanoate or octyl formic acid, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Octyl formate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Octyl formate has been primarily detected in urine. Within the cell, octyl formate is primarily located in the membrane (predicted from logP) and cytoplasm. Octyl formate can be biosynthesized from octan-1-ol. Octyl formate is a cucumber, fruity, and orange tasting compound that can be found in herbs and spices. This makes octyl formate a potential biomarker for the consumption of this food product.; Octyl formate is a formate ester of octan-1-ol. It has a role as a metabolite. It derives from an octan-1-ol.
• Solubility: soluble in most fixed oils, mineral oil, propylene glycol; insoluble in glycerol; 1 ml in 5 ml 70% alcohol (in ethanol)
• PubChem Compound: 8176
• Last Modified: Nov 11 2021